
3-Ethyl-4-octanone chemical properties and
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Ethyl-4-octanone

Cat. No.: B1595360 Get Quote

An In-depth Technical Guide to 3-Ethyl-4-
octanone
This guide provides a comprehensive overview of the chemical properties, structure, and

experimental protocols related to 3-Ethyl-4-octanone, tailored for researchers, scientists, and

professionals in drug development.

Chemical Properties and Structure
3-Ethyl-4-octanone is a branched-chain ketone known for its distinct sensory characteristics.

[1] It is a clear, colorless liquid with a sweet, fruity aroma.[1][2] The structural framework

consists of an eight-carbon (octane) backbone with a ketone functional group at the fourth

carbon and an ethyl group substituent at the third carbon.[1]

Table 1: Physicochemical Properties of 3-Ethyl-4-octanone
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Property Value Source(s)

CAS Number 19781-29-4 [1][2][3][4][5]

Molecular Formula C₁₀H₂₀O [1][2][4][5]

Molecular Weight 156.27 g/mol [1][5]

IUPAC Name 3-ethyloctan-4-one [1][4]

Density 0.817 g/cm³ (at 20°C) [1][2]

Boiling Point 199.3°C (at 760 mmHg) [2]

Flash Point 69.9°C [2]

Vapor Pressure 0.345 mmHg (at 25°C) [2]

Refractive Index 1.42 (at 20°C) [1][2]

LogP (Octanol/Water) 3.18 [2]

SMILES CCCCC(=O)C(CC)CC [1]

InChI Key
XIQNUWMKJWNUCQ-

UHFFFAOYSA-N
[1][3]

Experimental Protocols
Several synthetic routes for 3-Ethyl-4-octanone have been documented, primarily involving

the formation of the ketone functional group on a branched hydrocarbon chain.

Oxidation of Secondary Alcohol: A prevalent method is the oxidation of the precursor alcohol,

3-ethyl-4-octanol.[3] This transformation can be achieved using various oxidizing agents.

Reagents: Chromium-based reagents like pyridinium chlorochromate (PCC) are effective.

[3]

Milder Conditions: Alternatives for sensitive substrates include Swern oxidation or the use

of Dess-Martin periodinane.[3]

Protocol Outline:
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Dissolve the starting material, 3-ethyl-4-octanol, in a suitable solvent (e.g.,

dichloromethane).

Add the chosen oxidizing agent (e.g., PCC) portion-wise while maintaining a controlled

temperature.

Monitor the reaction progress using thin-layer chromatography (TLC) or gas

chromatography (GC).

Upon completion, quench the reaction and work up the mixture to isolate the crude

product.

Purify the 3-Ethyl-4-octanone via distillation or column chromatography.

Alkylation of 3-Octanone: This approach involves the introduction of the ethyl group to a pre-

existing ketone.[1]

Reagents: 3-octanone is treated with ethyl iodide in the presence of a strong base, such

as sodium hydride (NaH).[1]

Protocol Outline:

Prepare a solution of 3-octanone in an aprotic solvent (e.g., tetrahydrofuran).

Add a strong base (e.g., NaH) to deprotonate the α-carbon, forming an enolate.

Introduce ethyl iodide to the reaction mixture, which then undergoes nucleophilic attack

by the enolate.

Allow the reaction to proceed until completion, followed by an aqueous workup to

remove unreacted reagents and byproducts.

Isolate and purify the final product.

Decarboxylation of Fatty Acids: Another synthetic strategy involves the decarboxylation of

specific fatty acids or their derivatives that contain an ethyl group at the appropriate position.

[1]
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Synthesis Pathways for 3-Ethyl-4-octanone
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Caption: General synthesis workflows for 3-Ethyl-4-octanone.

The structure of 3-Ethyl-4-octanone is typically confirmed using a combination of

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are used for

detailed structural analysis.[1] In ¹H NMR, the methyl groups characteristically appear as

triplets in the aliphatic region (0.8-1.2 ppm) due to coupling with adjacent methylene protons.

[1]

Mass Spectrometry (MS): Mass spectrometric analysis shows a molecular ion peak at a

mass-to-charge ratio (m/z) of 156, corresponding to the intact molecule.[1] The

fragmentation pattern is dominated by α-cleavage reactions adjacent to the carbonyl group,

which is a characteristic feature of aliphatic ketones.[1]
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Infrared (IR) Spectroscopy: IR analysis is used to confirm the presence of the carbonyl

(C=O) functional group, which exhibits a strong, characteristic absorption band.[6]

Chemical Reactivity
As a ketone, 3-Ethyl-4-octanone undergoes reactions typical of carbonyl compounds.

Reduction: The carbonyl group can be reduced to a secondary alcohol (3-ethyl-4-octanol).[1]

This is commonly achieved using reducing agents like sodium borohydride (NaBH₄) or

lithium aluminum hydride (LiAlH₄).[1]

Oxidation: While ketones are generally resistant to oxidation compared to aldehydes, they

can be oxidized under strong conditions to yield carboxylic acids through cleavage of the

carbon-carbon bond adjacent to the carbonyl group.[1]

Nucleophilic Addition: The carbonyl carbon is electrophilic and can undergo nucleophilic

addition with various nucleophiles, leading to the formation of alcohols or other derivatives.

[1]
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Caption: Typical chemical transformations of 3-Ethyl-4-octanone.

Applications
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The unique properties of 3-Ethyl-4-octanone make it valuable in several industrial

applications.

Flavoring Agent: Due to its sweet and fruity aroma, it is used as a flavoring agent in the food

and beverage industry.[1][2]

Fragrance Industry: It is incorporated into perfumes, cosmetics, and other scented products.

[1][2]

Chemical Intermediate: It serves as a precursor or intermediate in the synthesis of other

organic compounds, including potential pharmaceuticals and agrochemicals.[1]

Primary Applications of 3-Ethyl-4-octanone

3-Ethyl-4-octanone

Flavoring Agent

Food & Beverage

Fragrance Industry

Perfumes & Cosmetics

Chemical Intermediate

Organic Synthesis

Click to download full resolution via product page

Caption: Industrial application areas for 3-Ethyl-4-octanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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